Cas no 830347-16-5 (Phlogacantholide B)

• Product Name: Phlogacantholide B
• CAS No: 830347-16-5
• Molecular Formula: C₂₀H₂₈O₄
• Molecular Weight: 332.433926582336
• CID: 4670360
• PubChem ID: 11313573

Phlogacantholide B Properties

Names and Identifiers

• Phlogacantholide B
• Phlogacanatholide B
• (4R,4As,7S,10aR,11bR)-7-hydroxy-4-(hydroxymethyl)-4,8,11b-trimethyl-2,3,4a,5,6,7,10a,11-octahydro-1H
• (5β,10α,12β,14β)-14,18-Dihydroxy-12,16-epoxyabieta-8,13(15)-dien-16-one
• 830347-16-5
• (4R,4aS,7S,10aR,11bR)-7-hydroxy-4-(hydroxymethyl)-4,8,11b-trimethyl-2,3,4a,5,6,7,10a,11-octahydro-1H-naphtho[2,1-f][1]benzofuran-9-one
• AKOS040762178

• InChIKey： YTFCPUQQLYHDRF-VCNAKFCDSA-N
• Inchi： 1S/C20H28O4/c1-11-16-14(24-18(11)23)9-13-12(17(16)22)5-6-15-19(2,10-21)7-4-8-20(13,15)3/h14-15,17,21-22H,4-10H2,1-3H3/t14-,15-,17+,19+,20+/m1/s1
• SMILES： O1C(C(C)=C2[C@H]1CC1=C([C@@H]2O)CC[C@@H]2[C@](C)(CO)CCC[C@]21C)=O

Computed Properties

• Exact Mass: 332.19875937g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 332.19875937g/mol
• Heavy Atom Count: 24
• Complexity: 661
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 66.8

Experimental Properties

• Boiling Point: 549.7±50.0 °C at 760 mmHg
• Vapor Pressure: 0.0±3.4 mmHg at 25°C
• Flash Point: 196.2±23.6 °C
• Color/Form: Powder
• Density: 1.2±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Diterpene lactones
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpene lactones